Cas no 2138548-62-4 (N-benzyl-4-nitro-N-(piperidin-3-yl)benzene-1-sulfonamide)

• Product Name: N-benzyl-4-nitro-N-(piperidin-3-yl)benzene-1-sulfonamide
• CAS No: 2138548-62-4
• MF: C₁₈H₂₁N₃O₄S
• MW: 375.442043066025
• CID: 5962984
• PubChem ID: 165511836
• Update Time: 2025-06-14

N-benzyl-4-nitro-N-(piperidin-3-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-4-nitro-N-(piperidin-3-yl)benzene-1-sulfonamide
• EN300-1168055
• 2138548-62-4

• Inchi： 1S/C18H21N3O4S/c22-21(23)16-8-10-18(11-9-16)26(24,25)20(17-7-4-12-19-13-17)14-15-5-2-1-3-6-15/h1-3,5-6,8-11,17,19H,4,7,12-14H2
• InChI Key： LVXJVRDQBBNHKN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(N(CC1C=CC=CC=1)C1CNCCC1)(=O)=O

Computed Properties

• Exact Mass: 375.12527733g/mol
• Monoisotopic Mass: 375.12527733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 104Ų

Additional information on N-benzyl-4-nitro-N-(piperidin-3-yl)benzene-1-sulfonamide

Comprehensive Overview of N-benzyl-4-nitro-N-(piperidin-3-yl)benzene-1-sulfonamide (CAS No. 2138548-62-4)

N-benzyl-4-nitro-N-(piperidin-3-yl)benzene-1-sulfonamide (CAS No. 2138548-62-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This sulfonamide derivative combines a benzyl group, a nitro substituent, and a piperidine ring, making it a versatile intermediate for drug discovery and development. Researchers are particularly interested in its role as a sulfonamide-based scaffold, which is prevalent in many bioactive molecules.

The compound's molecular structure includes a benzene sulfonamide core, which is known for its ability to interact with biological targets such as enzymes and receptors. The presence of the nitro group at the 4-position enhances its electronic properties, while the piperidin-3-yl moiety contributes to its conformational flexibility. These characteristics make N-benzyl-4-nitro-N-(piperidin-3-yl)benzene-1-sulfonamide a promising candidate for further exploration in medicinal chemistry, particularly in the design of enzyme inhibitors or receptor modulators.

In recent years, the demand for sulfonamide derivatives has surged, driven by their applications in treating various conditions. For instance, sulfonamides are widely used as antibacterial agents, carbonic anhydrase inhibitors, and anticancer drugs. The inclusion of a nitro group in this compound further expands its potential utility, as nitroaromatics are often investigated for their antimicrobial and anti-inflammatory properties. This aligns with current trends in drug discovery, where researchers are focusing on multi-target therapeutics to address complex diseases.

From a synthetic chemistry perspective, N-benzyl-4-nitro-N-(piperidin-3-yl)benzene-1-sulfonamide offers intriguing possibilities. Its synthesis typically involves the reaction of 4-nitrobenzenesulfonyl chloride with N-benzyl-3-aminopiperidine, followed by purification steps to achieve high purity. The compound's stability under various conditions makes it suitable for further derivatization, enabling the creation of libraries of analogs for structure-activity relationship (SAR) studies. Such studies are critical for optimizing pharmacological profiles and reducing off-target effects.

The growing interest in piperidine-containing compounds has also contributed to the popularity of this molecule. Piperidine rings are ubiquitous in pharmaceuticals, appearing in drugs such as antihistamines, antipsychotics, and analgesics. The 3-substituted piperidine in N-benzyl-4-nitro-N-(piperidin-3-yl)benzene-1-sulfonamide provides a strategic handle for further functionalization, allowing chemists to tailor the compound's properties for specific applications. This flexibility is particularly valuable in the era of precision medicine, where customized therapies are increasingly sought after.

Another area of interest is the compound's potential role in central nervous system (CNS) drug development. The piperidine moiety is known to enhance blood-brain barrier penetration, a critical factor for CNS-active drugs. Coupled with the sulfonamide group, which can modulate solubility and binding affinity, this compound could serve as a lead structure for neurotherapeutic agents. Recent studies have highlighted the importance of sulfonamides in neurodegenerative disease research, further underscoring its relevance.

In addition to its pharmaceutical applications, N-benzyl-4-nitro-N-(piperidin-3-yl)benzene-1-sulfonamide is also of interest in material science. Sulfonamide derivatives have been explored for their ability to form supramolecular assemblies and coordination complexes, which are useful in designing functional materials. The nitro group can participate in electron-transfer processes, making the compound a potential candidate for organic electronic devices or sensors.

As the scientific community continues to explore sulfonamide chemistry, compounds like N-benzyl-4-nitro-N-(piperidin-3-yl)benzene-1-sulfonamide will remain at the forefront of innovation. Its multifaceted applications—from drug discovery to materials science—highlight its importance as a building block in modern research. For those seeking reliable sources of this compound, it is essential to collaborate with reputable suppliers who can provide high-purity materials and detailed analytical data, such as HPLC, NMR, and mass spectrometry results.

In conclusion, N-benzyl-4-nitro-N-(piperidin-3-yl)benzene-1-sulfonamide (CAS No. 2138548-62-4) represents a compelling example of how sulfonamide derivatives can bridge the gap between chemistry and biology. Its structural features and functional groups make it a valuable tool for researchers aiming to develop new therapeutics or advanced materials. With ongoing advancements in computational chemistry and high-throughput screening, the potential of this compound is only beginning to be realized.